![molecular formula C11H7NO5 B1457909 5-(4-Carboxyphenyl)isoxazole-3-carboxylic Acid CAS No. 1375064-71-3](/img/structure/B1457909.png)
5-(4-Carboxyphenyl)isoxazole-3-carboxylic Acid
Overview
Description
5-(4-Carboxyphenyl)isoxazole-3-carboxylic Acid is a chemical compound with the molecular formula C11H7NO5 . It has a molecular weight of 233.18 . The compound is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H7NO5/c13-10(14)7-3-1-6(2-4-7)9-5-8(11(15)16)12-17-9/h1-5H,(H,13,14)(H,15,16) . This indicates the presence of an isoxazole ring attached to a carboxyphenyl group.Physical And Chemical Properties Analysis
This compound is a white to yellow solid . The compound should be stored at +4°C .Scientific Research Applications
Synthesis and Reactivity
5-(4-Carboxyphenyl)isoxazole-3-carboxylic Acid, as a derivative of isoxazole, plays a significant role in the synthesis of heterocyclic compounds. These compounds serve as crucial starting reagents and intermediates in the preparation of various chemicals and bio-pharmacological active compounds. They are particularly prominent in the total synthesis of natural products, drugs, herbicides, and agrochemicals. The methodologies involving isoxazole and its derivatives, such as this compound, are selective and versatile, allowing for the preparation of pharmacologically active isoxazoles in high yields (Vitale & Scilimati, 2013).
Pharmaceutical Interest
Compounds like this compound have been synthesized for pharmaceutical purposes. For example, derivatives of isoxazol-4-carboxylic acids, substituted with 4-pyridyl and o-chlorophenyl groups, have been prepared and some of these derivatives demonstrate significant pharmacological activities, such as myolytic activity (Arena et al., 1975).
Immunological Activity
5-Amino-3-methylisoxazole-4-carboxylic acid derivatives, closely related to this compound, have shown promising results in immunological studies. These compounds have been investigated for potential immunotropic activity, with some exhibiting suppressory activities in both humoral and cellular immune responses (Ryng et al., 1999).
Herbicidal Activity
In agriculture, derivatives of isoxazole, such as this compound, are being explored for their herbicidal properties. Research indicates that certain 3-aryl-5-(haloalkyl)-4-isoxazolecarboxamides exhibit significant preemergent and postemergent herbicidal activity against various weeds (Hamper et al., 1995).
Anti-inflammatory Potential
There is ongoing research into the anti-inflammatory potential of isoxazole derivatives. Some 4,5-diarylisoxazol-3-carboxylic acids, which are structurally similar to this compound, have shown promise as leukotriene biosynthesis inhibitors, potentially targeting 5-lipoxygenase-activating protein (FLAP). These compounds could serve as leads in the development of effective anti-inflammatory drugs (Banoglu et al., 2016).
Safety and Hazards
The compound is associated with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
5-(4-carboxyphenyl)-1,2-oxazole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7NO5/c13-10(14)7-3-1-6(2-4-7)9-5-8(11(15)16)12-17-9/h1-5H,(H,13,14)(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUWUAFDSPMHYPU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=NO2)C(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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